Cas no 1228376-18-8 (4-bromo-5-chloro-2-methylbenzonitrile)
1228376-18-8 structure
Product Name:4-bromo-5-chloro-2-methylbenzonitrile
CAS No:1228376-18-8
MF:C8H5BrClN
MW:230.489000082016
MDL:MFCD18917160
CID:2141178
PubChem ID:53256796
Update Time:2025-04-21
4-bromo-5-chloro-2-methylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-4-bromo-5-chlorobenzonitrile
- 4-bromo-5-chloro-2-methylbenzonitrile
- CS-0360311
- EN300-3538787
- 2-Methyl-4-bromo-5-chloro benzonitrile
- DB-303528
- SCHEMBL2480303
- MOZNNMJCKMEPEN-UHFFFAOYSA-N
- DZB37618
- DTXCID30643964
- DTXSID60693215
- Z1269141977
- 1228376-18-8
- 895-954-5
-
- MDL： MFCD18917160
- Inchi： 1S/C8H5BrClN/c1-5-2-7(9)8(10)3-6(5)4-11/h2-3H,1H3
- InChI Key： MOZNNMJCKMEPEN-UHFFFAOYSA-N
- SMILES： BrC1C(=CC(C#N)=C(C)C=1)Cl
Computed Properties
- Exact Mass: 228.92939Da
- Monoisotopic Mass: 228.92939Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 23.8Ų
4-bromo-5-chloro-2-methylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 069443-1g |
4-Bromo-5-chloro-2-methylbenzonitrile |
1228376-18-8 | 1g |
￡650.00 | 2022-03-01 | ||
| Fluorochem | 069443-5g |
4-Bromo-5-chloro-2-methylbenzonitrile |
1228376-18-8 | 5g |
￡1950.00 | 2022-03-01 | ||
| eNovation Chemicals LLC | Y1264704-1g |
4-Bromo-5-chloro-2-methylbenzonitrile |
1228376-18-8 | 98% | 1g |
$1330 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1264704-5g |
4-Bromo-5-chloro-2-methylbenzonitrile |
1228376-18-8 | 98% | 5g |
$3940 | 2024-06-05 | |
| Enamine | EN300-3538787-0.05g |
4-bromo-5-chloro-2-methylbenzonitrile |
1228376-18-8 | 95.0% | 0.05g |
$154.0 | 2025-03-18 | |
| Enamine | EN300-3538787-0.1g |
4-bromo-5-chloro-2-methylbenzonitrile |
1228376-18-8 | 95.0% | 0.1g |
$231.0 | 2025-03-18 | |
| Enamine | EN300-3538787-0.25g |
4-bromo-5-chloro-2-methylbenzonitrile |
1228376-18-8 | 95.0% | 0.25g |
$329.0 | 2025-03-18 | |
| Enamine | EN300-3538787-0.5g |
4-bromo-5-chloro-2-methylbenzonitrile |
1228376-18-8 | 95.0% | 0.5g |
$519.0 | 2025-03-18 | |
| Enamine | EN300-3538787-1.0g |
4-bromo-5-chloro-2-methylbenzonitrile |
1228376-18-8 | 95.0% | 1.0g |
$665.0 | 2025-03-18 | |
| Enamine | EN300-3538787-2.5g |
4-bromo-5-chloro-2-methylbenzonitrile |
1228376-18-8 | 95.0% | 2.5g |
$1373.0 | 2025-03-18 |
4-bromo-5-chloro-2-methylbenzonitrile Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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